3-(pyrrolidin-1-ylcarbonyl)-1'-(1H-tetrazol-1-ylacetyl)-1,4'-bipiperidine

• IUPAC Name: 1-[4-[3-(pyrrolidine-1-carbonyl)piperidin-1-yl]piperidin-1-yl]-2-(tetrazol-1-yl)ethanone
• InChI: InChI=1S/C18H29N7O2/c26-17(13-25-14-19-20-21-25)22-10-5-16(6-11-22)24-9-3-4-15(12-24)18(27)23-7-1-2-8-23/h14-16H,1-13H2
• InChI Key: XMHXBWURXPZKDY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)C(=O)CN4C=NN=N4
• Molecular Formula: C18H29N7O2
• Molecular Weight: 375.5 g/mol

Description

3-(pyrrolidin-1-ylcarbonyl)-1'-(1H-tetrazol-1-ylacetyl)-1,4'-bipiperidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a tetrazole-based derivative of the opioid receptor antagonist, naloxone. It has been shown to have a high affinity for the mu-opioid receptor and has been studied for its potential use in treating opioid addiction.

Mechanism of Action

The mechanism of action of 3-(pyrrolidin-1-ylcarbonyl)-1'-(1H-tetrazol-1-ylacetyl)-1,4'-bipiperidine involves its binding to the mu-opioid receptor. This binding blocks the activation of the receptor by opioid drugs, thereby preventing the release of dopamine and other neurotransmitters that produce the pleasurable effects of opioids. This mechanism makes it a potential therapeutic agent for the treatment of opioid addiction.
Biochemical and Physiological Effects:
Studies have shown that this compound has a high affinity for the mu-opioid receptor and can effectively block the effects of opioids. It has also been shown to have a low affinity for other opioid receptors, which reduces the risk of side effects. This compound has been studied extensively for its potential use in treating opioid addiction and has shown promising results in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(pyrrolidin-1-ylcarbonyl)-1'-(1H-tetrazol-1-ylacetyl)-1,4'-bipiperidine in lab experiments is its high affinity for the mu-opioid receptor. This makes it a useful tool for studying the effects of opioids on this receptor and for developing new treatments for opioid addiction. However, one limitation of this compound is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for the study of 3-(pyrrolidin-1-ylcarbonyl)-1'-(1H-tetrazol-1-ylacetyl)-1,4'-bipiperidine. One potential direction is to further explore its potential therapeutic applications in treating opioid addiction. This could involve testing the compound in clinical trials to determine its safety and efficacy in humans. Another direction is to study the structure-activity relationship of this compound and develop more potent and selective opioid receptor antagonists. Finally, this compound could also be studied for its potential use in treating other conditions, such as chronic pain or depression.

Synthesis Methods

The synthesis of 3-(pyrrolidin-1-ylcarbonyl)-1'-(1H-tetrazol-1-ylacetyl)-1,4'-bipiperidine involves the reaction of naloxone with tetrazole-1-acetic acid, followed by the reaction with pyrrolidine-1-carbonyl chloride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

The potential therapeutic applications of 3-(pyrrolidin-1-ylcarbonyl)-1'-(1H-tetrazol-1-ylacetyl)-1,4'-bipiperidine have been studied extensively in the field of opioid addiction. It has been shown to have a high affinity for the mu-opioid receptor, which is the primary target for opioid drugs. Studies have demonstrated that this compound can effectively block the effects of opioids and prevent relapse in opioid addiction.